2-Ethoxypyrazine
Overview
Description
2-Ethoxypyrazine is a chemical compound that is used in a variety of applications, ranging from food flavoring to laboratory experiments. It is a colorless liquid with a pungent odor and is used in the synthesis of various compounds. This compound has been studied extensively in the laboratory, and its biochemical and physiological effects have been documented in numerous scientific studies.
Scientific Research Applications
Headspace Solid-Phase Microextraction Method
A study by Sala et al. (2000) developed a method for determining various methoxypyrazines, including 2-ethoxypyrazine, in musts. This method uses headspace solid-phase microextraction (SPME) and gas chromatography, enabling detection limits at 0.1 ng(-1) levels for some analytes. This technique is crucial for identifying and quantifying methoxypyrazines in experimental musts, providing insights into their evolution during the ripening process.
Crystal Structure Analysis
Research by Partsevska et al. (2019) on the crystal structure of a polymeric copper complex involving this compound demonstrated different coordination environments for CuI ions. This study contributes to the understanding of the chemical structure and potential applications of this compound in complex formation and material science.
Wine Aroma Analysis
A study by Lopez et al. (2011) developed a new method to analyze methoxypyrazines, including this compound, in wine. This research highlighted the significance of these compounds in contributing to the sensory characteristics of wine and provided a reliable method for their analysis.
Influence on Wine Aroma
Research by Alberts et al. (2016) on South African Sauvignon blanc wines revealed the importance of methoxypyrazines, including this compound, in contributing to the typical vegetative character of these wines. The study provided quantitative data on methoxypyrazine concentrations, elucidating their role in wine aroma.
Environmental Studies
Research on the environmental impact of agricultural chemicals, such as atrazine, sometimes involves the study of related compounds like this compound. For instance, Dousset et al. (2004) investigated the contamination of drainage water by bentazone and alachlor in agricultural settings.
Safety and Hazards
2-Ethoxypyrazine is considered hazardous according to the 2012 OSHA Hazard Communication Standard . It can cause skin irritation, serious eye irritation, and may cause respiratory irritation . Safety measures include avoiding breathing dust/fume/gas/mist/vapors/spray, washing hands thoroughly after handling, and wearing protective gloves/protective clothing/eye protection/face protection .
properties
IUPAC Name |
2-ethoxypyrazine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H8N2O/c1-2-9-6-5-7-3-4-8-6/h3-5H,2H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ATIUKJHILQVQLE-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=NC=CN=C1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H8N2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10878914 |
Source
|
| Record name | 2-Ethoxypyrazine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10878914 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
124.14 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
38028-67-0 |
Source
|
| Record name | 2-Ethoxypyrazine | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=38028-67-0 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 2-Ethoxypyrazine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10878914 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Ethoxypyrazine | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.048.847 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: How does the structure of 2-ethoxypyrazine influence its coordination behavior with metals?
A2: this compound can act as a ligand, coordinating to metal ions through its nitrogen atoms. In the crystal structure of {[Cu(EtOpz)(CN)2][CuCN]}n (where EtOpz is this compound), this compound coordinates to a copper(I) ion via its nitrogen atom. [] This coordination occurs alongside two bridging cyanide ligands, creating a polymeric structure. The presence of the ethoxy group on the pyrazine ring could potentially influence the metal-ligand interaction strength and the overall geometry of the complex.
Q2: Can this compound be used to create materials with interesting magnetic properties?
A3: Research suggests that incorporating this compound into metal-organic frameworks could lead to materials exhibiting spin-crossover behavior. [] For instance, the compound Fe(this compound)2{Ag(CN)2}2 demonstrates a four-step spin crossover during the transition from a low-spin to a high-spin state, with the reverse process occurring in three steps. [] This multi-step spin crossover is attributed to the presence of distinct iron(II) sites within the framework, arising from the packing arrangement influenced by the bulky ethoxy substituent on the pyrazine ligand.
Q3: Are there any known applications of this compound or its derivatives in flavor and fragrance chemistry?
A4: Yes, this compound and its derivatives, such as 2-ethenyl-3-ethylpyrazine, are known for their potent flavoring properties. [] These compounds are often characterized by intense green and herbal notes, making them valuable ingredients in the food and fragrance industries.
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